Cas no 76261-17-1 (Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-)

Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)- structure
76261-17-1 structure
Product Name:Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
CAS No:76261-17-1
MF:C25H34O3
MW:382.535667896271
CID:538103
PubChem ID:14655079
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-6-(12-phenyldodecyl)-
    • 2-hydroxy-6-(12-phenyldodecyl)benzoic acid
    • 76261-17-1
    • CHEMBL479327
    • DTXSID80562656
    • Inchi: 1S/C25H34O3/c26-23-20-14-19-22(24(23)25(27)28)18-13-8-6-4-2-1-3-5-7-10-15-21-16-11-9-12-17-21/h9,11-12,14,16-17,19-20,26H,1-8,10,13,15,18H2,(H,27,28)
    • InChI Key: IYAGAWGPLSSYQI-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1C(=O)O)CCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 382.25079494g/mol
  • Monoisotopic Mass: 382.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 57.5Ų
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